Cas no 2125957-04-0 (1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate)
2125957-04-0 structure
Product Name:1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
CAS No:2125957-04-0
MF:C17H20BrNO4
MW:382.249004364014
CID:5738699
PubChem ID:130340623
Update Time:2023-11-10
1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Chemical and Physical Properties
Names and Identifiers
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- 2125957-04-0
- 1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
- 1-(tert-Butyl)5-ethyl3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
- SCHEMBL19255038
- 1H-Indole-1,5-dicarboxylic acid, 3-bromo-2-methyl-, 1-(1,1-dimethylethyl) 5-ethyl ester
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- Inchi: 1S/C17H20BrNO4/c1-6-22-15(20)11-7-8-13-12(9-11)14(18)10(2)19(13)16(21)23-17(3,4)5/h7-9H,6H2,1-5H3
- InChI Key: PZAVNZWAXBPMQU-UHFFFAOYSA-N
- SMILES: BrC1=C(C)N(C(=O)OC(C)(C)C)C2C=CC(C(=O)OCC)=CC=21
Computed Properties
- Exact Mass: 381.05757g/mol
- Monoisotopic Mass: 381.05757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 458.5±55.0 °C(Predicted)
1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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